N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H12ClN3OS/c20-13-7-8-15(22-18(24)12-4-3-9-21-11-12)14(10-13)19-23-16-5-1-2-6-17(16)25-19/h1-11H,(H,22,24)
• InChI Key: XPTHGSINVSUIFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=C(C=CC(=C3)Cl)NC(=O)C4=CN=CC=C4
• Molecular Formula: C19H12ClN3OS
• Molecular Weight: 365.8 g/mol

Description

N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide, also known as BTA-EG6, is a small molecule inhibitor that has been extensively studied for its potential use in cancer therapy. BTA-EG6 is a member of the benzothiazole family of compounds, which are known to have a range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.

Mechanism of Action

The mechanism of action of N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide is not fully understood, but it is thought to act by inhibiting the activity of a protein called heat shock protein 90 (HSP90). HSP90 is a chaperone protein that is involved in the folding and stabilization of many other proteins, including those that are important for cancer cell survival and proliferation. By inhibiting HSP90, N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide disrupts the function of these proteins, leading to cancer cell death.
Biochemical and Physiological Effects:
N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer activity, N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide has also been shown to have anti-inflammatory and anti-viral properties. It has been shown to inhibit the production of inflammatory cytokines and to reduce the replication of viruses such as HIV and herpes simplex virus.

Advantages and Limitations for Lab Experiments

N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized, making it readily available for use in research. It has also been shown to have a high degree of selectivity for HSP90, making it a useful tool for studying the role of HSP90 in cancer and other diseases. However, N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide also has some limitations. It has been shown to have poor solubility in aqueous solutions, which can make it difficult to use in some experiments. It also has a relatively short half-life, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide. One area of interest is the development of more potent and selective inhibitors of HSP90. Another area of interest is the use of N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, there is interest in exploring the potential use of N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide in the treatment of other diseases, such as inflammatory and viral diseases. Finally, there is a need for further research to fully understand the mechanism of action of N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide and its potential for clinical use.

Scientific Research Applications

N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth and proliferation of a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer cells. N-[2-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.